Cas no 1546506-33-5 (2-(azepan-4-yl)acetamide)

• Product Name: 2-(azepan-4-yl)acetamide
• CAS No: 1546506-33-5
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD28638713
• CID: 5210099
• PubChem ID: 84032633
• Update Time: 2025-07-21

2-(azepan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-4-acetamide, hexahydro-
• 2-(azepan-4-yl)acetamide

• MDL： MFCD28638713
• Inchi： 1S/C8H16N2O/c9-8(11)6-7-2-1-4-10-5-3-7/h7,10H,1-6H2,(H2,9,11)
• InChI Key： LAWLDZFDAGIUGJ-UHFFFAOYSA-N
• SMILES： N1CCCC(CC(N)=O)CC1

Additional information on 2-(azepan-4-yl)acetamide

Introduction to 2-(azepan-4-yl)acetamide (CAS No: 1546506-33-5)

2-(azepan-4-yl)acetamide, identified by its Chemical Abstracts Service (CAS) number 1546506-33-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative features a tetrahydropyran ring (azepane) linked to an acetylamide moiety, making it a versatile scaffold for medicinal chemistry applications. The structural integrity of this molecule positions it as a valuable candidate for further exploration in drug discovery and molecular design.

The azepan-4-yl substituent in the compound’s name is particularly noteworthy, as it introduces a cyclic secondary amine into the molecular framework. This feature enhances the compound’s potential for hydrogen bonding interactions, which are critical for binding affinity and selectivity in biological targets. The acetylamide group, on the other hand, provides a polar pharmacophore that can modulate solubility and metabolic stability, making 2-(azepan-4-yl)acetamide an attractive intermediate in the synthesis of more complex pharmacological agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the utility of azepane derivatives in designing ligands for enzyme inhibition. Specifically, studies have demonstrated that compounds incorporating azepane rings exhibit favorable properties such as reduced lipophilicity and improved oral bioavailability. The incorporation of the acetamide moiety further refines these characteristics, making 2-(azepan-4-yl)acetamide a promising candidate for developing small-molecule inhibitors targeting therapeutic pathways.

In the realm of medicinal chemistry, 2-(azepan-4-yl)acetamide has been explored as a precursor for analog synthesis aimed at modulating neurotransmitter systems. The tetrahydropyran scaffold is known to interact with various central nervous system (CNS) receptors, including those involved in anxiety and pain modulation. Preliminary pharmacological studies suggest that derivatives of this compound may exhibit anxiolytic and analgesic properties, although further research is required to fully elucidate their mechanism of action.

The synthesis of 2-(azepan-4-yl)acetamide involves multi-step organic transformations, typically starting from commercially available azepane derivatives. The introduction of the acetylamide group is achieved through nucleophilic acyl substitution or reductive amination, depending on the synthetic route chosen. Advances in green chemistry have also influenced the development of more sustainable methodologies for producing this compound, emphasizing atom economy and minimal waste generation.

From a regulatory perspective, 2-(azepan-4-yl)acetamide (CAS No: 1546506-33-5) does not fall under any restricted categories or require special handling under current guidelines. Its chemical properties align with standard pharmaceutical intermediates, ensuring compliance with Good Manufacturing Practices (GMP). However, as with any novel compound, thorough characterization through spectroscopic techniques (e.g., NMR, IR spectroscopy) and chromatographic methods (e.g., HPLC) is essential to confirm its purity and identity before proceeding to biological evaluation.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 2-(azepan-4-yl)acetamide. Predictive models trained on large datasets can assess physicochemical properties and predict binding affinities with high accuracy. These computational tools have been instrumental in optimizing synthetic routes and minimizing trial-and-error experimentation, thereby reducing time-to-market for new therapeutics.

Future research directions for 2-(azepan-4-yl)acetamide may include exploring its potential as a chiral building block in asymmetric synthesis. The tetrahydropyran ring can be functionalized at multiple positions to introduce stereocenters, enabling the construction of enantiomerically pure compounds with enhanced pharmacological activity. Additionally, investigating its role in prodrug development could yield novel formulations with improved pharmacokinetic profiles.

The broader significance of 2-(azepan-4-yl)acetamide lies in its contribution to the expanding library of heterocyclic compounds used in drug design. As pharmaceutical research continues to evolve toward more targeted and personalized therapies, compounds like this one will play an increasingly critical role in bridging the gap between chemical innovation and therapeutic application.